Cas no 890598-69-3 (3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide)

• Product Name: 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide
• CAS No: 890598-69-3
• MF: C₁₄H₁₅BrFN₃O
• MW: 340.190805673599
• CID: 5572871
• Update Time: 2025-05-25

3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide

• Inchi： 1S/C14H15BrFN3O/c1-9-14(15)10(2)19(18-9)8-7-13(20)17-12-5-3-11(16)4-6-12/h3-6H,7-8H2,1-2H3,(H,17,20)
• InChI Key： HXFZDPJNDSGVTG-UHFFFAOYSA-N
• SMILES： N1(CCC(=O)NC2=CC=C(C=C2)F)C(C)=C(C(C)=N1)Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide

Research Brief on 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide (CAS: 890598-69-3)

3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide (CAS: 890598-69-3) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazole and fluorophenyl moieties, has been investigated for its potential biological activities, particularly in the context of enzyme inhibition and therapeutic applications. The unique structural features of this molecule suggest its utility as a scaffold for drug development, especially in targeting specific protein interactions or signaling pathways.

Recent studies have focused on the synthesis and characterization of 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide, with particular emphasis on its physicochemical properties and stability under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These foundational studies are critical for ensuring the reproducibility of subsequent biological assays and for understanding the compound's behavior in different experimental settings.

In vitro and in vivo studies have explored the pharmacological potential of this compound. Preliminary results indicate that it exhibits moderate inhibitory activity against certain kinases and other enzymes involved in inflammatory and proliferative pathways. The bromo and fluoro substituents on the pyrazole and phenyl rings, respectively, are believed to contribute to its binding affinity and selectivity. Researchers are particularly interested in its potential as a lead compound for the development of novel anti-inflammatory or anticancer agents, given the increasing demand for targeted therapies with minimal side effects.

One of the key challenges in the development of 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide as a therapeutic agent is optimizing its pharmacokinetic properties. Recent efforts have focused on modifying its solubility and bioavailability through structural derivatization or formulation strategies. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications, with the aim of enhancing its efficacy and reducing potential toxicity.

In conclusion, 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)propanamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and preliminary biological activities warrant additional studies to fully elucidate its mechanism of action and therapeutic potential. Future research directions may include more extensive preclinical evaluations, optimization of its chemical properties, and exploration of its applications in combination therapies. The ongoing research on this compound underscores the importance of innovative chemical entities in addressing unmet medical needs.